Cas no 10575-56-1 (3,4,4-trimethylpentan-2-ol)

3,4,4-trimethylpentan-2-ol structure

3,4,4-trimethylpentan-2-ol structure

Product Name:3,4,4-trimethylpentan-2-ol

CAS No:10575-56-1

MF:C₈H₁₈O

MW:130.227922916412

CID:893727

PubChem ID:23180163

Update Time:2025-04-19

3,4,4-trimethylpentan-2-ol Chemical and Physical Properties

Names and Identifiers

- 2-pentanol, 3,4,4-trimethyl
- 3,4,4-trimethylpentan-2-ol
- Inchi： 1S/C8H18O/c1-6(7(2)9)8(3,4)5/h6-7,9H,1-5H3
- InChI Key： MXDGSCZQIMQLII-UHFFFAOYSA-N
- SMILES： OC(C)C(C)C(C)(C)C

Computed Properties

Exact Mass: 130.13584
Monoisotopic Mass: 130.135765193g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 81.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 20.2Å²

Experimental Properties

PSA: 20.23

3,4,4-trimethylpentan-2-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1247015-1.0g	3,4,4-trimethylpentan-2-ol	10575-56-1		1g	$0.0	2023-06-08
Enamine	EN300-1247015-50mg	3,4,4-trimethylpentan-2-ol	10575-56-1		50mg	$468.0	2023-10-02
Enamine	EN300-1247015-100mg	3,4,4-trimethylpentan-2-ol	10575-56-1		100mg	$490.0	2023-10-02
Enamine	EN300-1247015-250mg	3,4,4-trimethylpentan-2-ol	10575-56-1		250mg	$513.0	2023-10-02
Enamine	EN300-1247015-500mg	3,4,4-trimethylpentan-2-ol	10575-56-1		500mg	$535.0	2023-10-02
Enamine	EN300-1247015-1000mg	3,4,4-trimethylpentan-2-ol	10575-56-1		1000mg	$557.0	2023-10-02
Enamine	EN300-1247015-2500mg	3,4,4-trimethylpentan-2-ol	10575-56-1		2500mg	$1089.0	2023-10-02
Enamine	EN300-1247015-5000mg	3,4,4-trimethylpentan-2-ol	10575-56-1		5000mg	$1614.0	2023-10-02
Enamine	EN300-1247015-10000mg	3,4,4-trimethylpentan-2-ol	10575-56-1		10000mg	$2393.0	2023-10-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1580304-50mg	3,4,4-Trimethylpentan-2-ol	10575-56-1	98%	50mg	￥12852.00	2024-08-09

3,4,4-trimethylpentan-2-ol Related Literature

1. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
2. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
3. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
4. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
5. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin

Related Categories

10575-56-1 (3,4,4-trimethylpentan-2-ol) Related Products

Recommended suppliers

Handan Zechi Trading Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Shanghai Hongxiang Biomedical Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Shanghai Hongxiang Biomedical Technology Co., Ltd.

SHOCHEM(SHANGHAI) CO.,lTD

Gold Member

Audited Supplier

CN Supplier

Bulk

SHOCHEM(SHANGHAI) CO.,lTD

Hebei Liye chemical Co.,Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Hebei Liye chemical Co.,Ltd

Jiangsu Xinsu New Materials Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Jiangsu Xinsu New Materials Co., Ltd